(E)-2-(2-((6-(2-Cyanophenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylic Acid(R234886)
(E)-2-(2-((6-(2-Cyanophenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylic Acid(R234886)
Brand Name:
Vulcanchem
CAS No.:
1185255-09-7
VCID:
VC0057624
InChI:
InChI=1S/C21H15N3O5/c1-27-12-16(21(25)26)15-7-3-5-9-18(15)29-20-10-19(23-13-24-20)28-17-8-4-2-6-14(17)11-22/h2-10,12-13H,1H3,(H,25,26)/b16-12+
SMILES:
COC=C(C1=CC=CC=C1OC2=NC=NC(=C2)OC3=CC=CC=C3C#N)C(=O)O
Molecular Formula:
C21H15N3O5
Molecular Weight:
389.367
(E)-2-(2-((6-(2-Cyanophenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylic Acid(R234886)
CAS No.: 1185255-09-7
Reference Standards
VCID: VC0057624
Molecular Formula: C21H15N3O5
Molecular Weight: 389.367
CAS No. | 1185255-09-7 |
---|---|
Product Name | (E)-2-(2-((6-(2-Cyanophenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylic Acid(R234886) |
Molecular Formula | C21H15N3O5 |
Molecular Weight | 389.367 |
IUPAC Name | (E)-2-[2-[6-(2-cyanophenoxy)pyrimidin-4-yl]oxyphenyl]-3-methoxyprop-2-enoic acid |
Standard InChI | InChI=1S/C21H15N3O5/c1-27-12-16(21(25)26)15-7-3-5-9-18(15)29-20-10-19(23-13-24-20)28-17-8-4-2-6-14(17)11-22/h2-10,12-13H,1H3,(H,25,26)/b16-12+ |
Standard InChIKey | IKCXDZCEWZARFL-FOWTUZBSSA-N |
SMILES | COC=C(C1=CC=CC=C1OC2=NC=NC(=C2)OC3=CC=CC=C3C#N)C(=O)O |
Synonyms | (αE)-2-[[6-(2-Cyanophenoxy)-4-pyrimidinyl]oxy]-α-(methoxymethylene)benzeneacetic Acid; (E)-2-(2-((6-(2-Cyanophenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylic Acid; Azoxystrobin Impurity |
PubChem Compound | 66685656 |
Last Modified | Nov 11 2021 |
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